Cas no 1030280-42-2 ({3-[2-(adamantan-1-yl)ethoxy]-2-hydroxypropyl}diethylmethylazanium iodide)

Technical Introduction: {3-[2-(Adamantan-1-yl)ethoxy]-2-hydroxypropyl}diethylmethylazanium iodide is a quaternary ammonium compound featuring an adamantane moiety, which confers enhanced stability and lipophilicity. The presence of the hydroxypropyl linker and diethylmethylazanium group suggests potential utility in surfactant applications or as a phase-transfer catalyst. The adamantyl group may improve membrane permeability, making it relevant for biochemical studies. Its iodide counterion ensures good solubility in polar solvents. This compound’s structural design combines rigidity from the adamantane core with functional flexibility, offering tailored physicochemical properties for specialized chemical or pharmaceutical research. Handling should adhere to standard safety protocols for quaternary ammonium salts.
{3-[2-(adamantan-1-yl)ethoxy]-2-hydroxypropyl}diethylmethylazanium iodide structure
1030280-42-2 structure
Product Name:{3-[2-(adamantan-1-yl)ethoxy]-2-hydroxypropyl}diethylmethylazanium iodide
CAS No:1030280-42-2
MF:C20H38INO2
MW:451.425698757172
CID:6407984
PubChem ID:2769743
Update Time:2025-05-19

{3-[2-(adamantan-1-yl)ethoxy]-2-hydroxypropyl}diethylmethylazanium iodide Chemical and Physical Properties

Names and Identifiers

    • {3-[2-(adamantan-1-yl)ethoxy]-2-hydroxypropyl}diethylmethylazanium iodide
    • 3-(2-((3r,5r,7r)-adamantan-1-yl)ethoxy)-N,N-diethyl-2-hydroxy-N-methylpropan-1-aminium iodide
    • AKOS026677615
    • F0050-0043
    • 1030280-42-2
    • [3-[2-(1-adamantyl)ethoxy]-2-hydroxypropyl]-diethyl-methylazanium;iodide
    • Inchi: 1S/C20H38NO2.HI/c1-4-21(3,5-2)14-19(22)15-23-7-6-20-11-16-8-17(12-20)10-18(9-16)13-20;/h16-19,22H,4-15H2,1-3H3;1H/q+1;/p-1
    • InChI Key: UQCUICPZCCADNG-UHFFFAOYSA-M
    • SMILES: C(C12CC3CC(CC(C3)C1)C2)COCC(O)C[N+](C)(CC)CC.[I-]

Computed Properties

  • Exact Mass: 451.19473g/mol
  • Monoisotopic Mass: 451.19473g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 9
  • Complexity: 350
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5Ų

{3-[2-(adamantan-1-yl)ethoxy]-2-hydroxypropyl}diethylmethylazanium iodide Pricemore >>

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Additional information on {3-[2-(adamantan-1-yl)ethoxy]-2-hydroxypropyl}diethylmethylazanium iodide

Recent Advances in the Study of {3-[2-(adamantan-1-yl)ethoxy]-2-hydroxypropyl}diethylmethylazanium iodide (CAS: 1030280-42-2)

The compound {3-[2-(adamantan-1-yl)ethoxy]-2-hydroxypropyl}diethylmethylazanium iodide (CAS: 1030280-42-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This quaternary ammonium derivative, characterized by its adamantane moiety, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its potential as a novel drug delivery agent, particularly in targeting the central nervous system (CNS) due to its ability to cross the blood-brain barrier (BBB).

One of the key findings from the latest research is the compound's role in enhancing the solubility and bioavailability of poorly water-soluble drugs. The adamantane group, known for its lipophilic nature, facilitates the formation of stable complexes with hydrophobic drug molecules, thereby improving their dissolution profiles. Additionally, the quaternary ammonium moiety contributes to the compound's cationic nature, which is advantageous for interactions with negatively charged biological membranes. This dual functionality positions {3-[2-(adamantan-1-yl)ethoxy]-2-hydroxypropyl}diethylmethylazanium iodide as a versatile excipient in pharmaceutical formulations.

Recent in vitro and in vivo studies have demonstrated the compound's efficacy in drug delivery systems. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the formulation of a novel antiretroviral drug for HIV treatment. The study reported a significant improvement in the drug's pharmacokinetic profile, with enhanced cellular uptake and prolonged half-life. Another study, published in Bioconjugate Chemistry, explored its application in gene delivery, where the compound was used to complex with nucleic acids, resulting in improved transfection efficiency and reduced cytotoxicity compared to traditional cationic lipids.

Despite these promising results, challenges remain in the clinical translation of {3-[2-(adamantan-1-yl)ethoxy]-2-hydroxypropyl}diethylmethylazanium iodide. Issues such as potential immunogenicity and long-term toxicity need to be addressed through comprehensive preclinical and clinical trials. However, the compound's unique structural features and demonstrated efficacy in preliminary studies underscore its potential as a groundbreaking tool in drug delivery and therapeutic applications. Future research directions may include the exploration of its use in targeted cancer therapies and neurodegenerative disease treatments, leveraging its BBB-penetrating capabilities.

In conclusion, {3-[2-(adamantan-1-yl)ethoxy]-2-hydroxypropyl}diethylmethylazanium iodide (CAS: 1030280-42-2) represents a significant advancement in the field of chemical biology and pharmaceutical sciences. Its multifaceted properties and demonstrated efficacy in enhancing drug delivery systems highlight its potential to address longstanding challenges in therapeutics. Continued research and development efforts will be crucial in unlocking its full therapeutic potential and ensuring its safe and effective use in clinical settings.

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